Cas no 887220-50-0 (5-(4-chlorophenyl)(pyrrolidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)

5-(4-chlorophenyl)(pyrrolidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol structure
887220-50-0 structure
Product Name:5-(4-chlorophenyl)(pyrrolidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
CAS No:887220-50-0
MF:C19H17ClN4O2S
MW:400.881881475449
CID:6068089
PubChem ID:16032809
Update Time:2023-12-13

5-(4-chlorophenyl)(pyrrolidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

    • 5-(4-chlorophenyl)(pyrrolidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
    • Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(4-chlorophenyl)-1-pyrrolidinylmethyl]-2-(2-furanyl)-
    • CHEMBL1354979
    • G857-1746
    • 5-[(4-chlorophenyl)(pyrrolidin-1-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
    • F2575-0082
    • 887220-50-0
    • 5-[(4-chlorophenyl)-pyrrolidin-1-ylmethyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
    • 5-((4-chlorophenyl)(pyrrolidin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
    • NCGC00137154-01
    • AKOS005008964
    • HMS1906L02
    • Inchi: 1S/C19H17ClN4O2S/c20-13-7-5-12(6-8-13)15(23-9-1-2-10-23)16-18(25)24-19(27-16)21-17(22-24)14-4-3-11-26-14/h3-8,11,15,25H,1-2,9-10H2
    • InChI Key: OEPXBZLJLKNZOU-UHFFFAOYSA-N
    • SMILES: N1=C(C2=CC=CO2)N=C2SC(C(C3=CC=C(Cl)C=C3)N3CCCC3)=C(O)N12

Computed Properties

  • Exact Mass: 400.0760747g/mol
  • Monoisotopic Mass: 400.0760747g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 95Ų

Experimental Properties

  • Density: 1.57±0.1 g/cm3(Predicted)
  • pka: 0.72±0.53(Predicted)

5-(4-chlorophenyl)(pyrrolidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Pricemore >>

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5-(4-chlorophenyl)(pyrrolidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Related Literature

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